Cas no 1805299-34-6 (2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805299-34-6
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4843476
• Update Time: 2025-06-10

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-5(10)4-3(15(18)19)1-2(7(16)17)6(14-4)20-8(11,12)13/h1,5H,(H,16,17)
• InChI Key： FTHXRYKZWNICNV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=C(N=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.4
• Topological Polar Surface Area: 105

Additional information on 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805299-34-6)

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805299-34-6) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its complex functional groups, including difluoromethyl, nitro, and trifluoromethoxy moieties, which contribute to its distinctive chemical properties and reactivity.

The molecular formula of 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid is C₁₀H₄F₆N₂O₅, and it has a molecular weight of approximately 318.13 g/mol. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical and agricultural applications.

In recent years, the study of fluorinated compounds has gained significant attention due to their unique properties and potential therapeutic benefits. 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid is no exception. Research has shown that the introduction of fluorine atoms can significantly alter the electronic properties of molecules, leading to improved bioavailability, enhanced binding affinity to target proteins, and reduced toxicity.

The nitro group in 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid is a key functional group that contributes to its reactivity and biological activity. Nitro compounds are known for their ability to undergo reduction reactions, which can lead to the formation of active metabolites with various biological effects. This property makes 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid a valuable intermediate in the synthesis of drugs and agrochemicals.

The trifluoromethoxy group in this compound further enhances its lipophilicity and stability. Trifluoromethoxy-substituted compounds have been widely studied for their use in drug discovery, particularly in the development of central nervous system (CNS) drugs. The presence of this group can improve the blood-brain barrier permeability of molecules, making them more effective in treating neurological disorders.

In the context of medicinal chemistry, 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Its unique combination of functional groups provides a versatile platform for chemical modifications, allowing researchers to optimize its pharmacological properties for specific therapeutic targets.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-(Diffluromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid-derived compounds as potent inhibitors of specific enzymes involved in cancer progression. The researchers demonstrated that these compounds exhibited selective inhibition against key enzymes, leading to significant antiproliferative effects in cancer cell lines without causing significant toxicity to normal cells.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid has also been explored for its potential use in agrochemistry. Fluorinated compounds are known for their effectiveness as herbicides and insecticides due to their high stability and low environmental impact. The unique structure of this compound makes it a promising candidate for the development of new agrochemicals with improved efficacy and safety profiles.

The synthesis of 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for large-scale applications.

In conclusion, 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805299-34-6) is a highly versatile compound with significant potential in various fields. Its unique molecular structure and functional groups make it an attractive candidate for drug discovery, agrochemical development, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.